Cas no 885524-29-8 (2-[4,5-dimethyl-1-oxo-7-(1H-pyrrol-1-yl)-1H,2H-furo[3,4-d]pyridazin-2-yl]acetic acid)

• Product Name: 2-[4,5-dimethyl-1-oxo-7-(1H-pyrrol-1-yl)-1H,2H-furo[3,4-d]pyridazin-2-yl]acetic acid
• CAS No: 885524-29-8
• MF: C₁₄H₁₃N₃O₄
• MW: 287.270723104477
• CID: 5225238
• Update Time: 2025-07-25

2-[4,5-dimethyl-1-oxo-7-(1H-pyrrol-1-yl)-1H,2H-furo[3,4-d]pyridazin-2-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• Furo[3,4-d]pyridazine-2(1H)-acetic acid, 4,5-dimethyl-1-oxo-7-(1H-pyrrol-1-yl)-
• 2-[4,5-dimethyl-1-oxo-7-(1H-pyrrol-1-yl)-1H,2H-furo[3,4-d]pyridazin-2-yl]acetic acid

• Inchi： 1S/C14H13N3O4/c1-8-11-9(2)21-14(16-5-3-4-6-16)12(11)13(20)17(15-8)7-10(18)19/h3-6H,7H2,1-2H3,(H,18,19)
• InChI Key： QBNYEMGJAALPBL-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(O)=O)N=C(C)C2=C(C)OC(N3C=CC=C3)=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[4,5-dimethyl-1-oxo-7-(1H-pyrrol-1-yl)-1H,2H-furo[3,4-d]pyridazin-2-yl]acetic acid

Introduction to 2-[4,5-dimethyl-1-oxo-7-(1H-pyrrol-1-yl)-1H,2H-furo[3,4-d]pyridazin-2-yl]acetic acid (CAS No. 885524-29-8)

2-[4,5-dimethyl-1-oxo-7-(1H-pyrrol-1-yl)-1H,2H-furo[3,4-d]pyridazin-2-yl]acetic acid, identified by its CAS number 885524-29-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives characterized by its fused ring system, which includes a pyridazine core linked to a furan moiety. The presence of functional groups such as the carboxylic acid at the terminal position and the oxo group within the pyridazine ring contributes to its unique chemical properties and potential biological activities.

The structural framework of 2-[4,5-dimethyl-1-oxo-7-(1H-pyrrol-1-yl)-1H,2H-furo[3,4-d]pyridazin-2-yl]acetic acid (CAS No. 885524-29-8) is particularly noteworthy due to its ability to interact with biological targets in multiple ways. The pyrrolidine ring embedded within the molecule suggests potential binding interactions with enzymes or receptors, while the carboxylic acid functionality opens avenues for further derivatization and pharmacological exploration. Such structural features are often exploited in drug design to enhance specificity and efficacy.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and favorable pharmacokinetic profiles. The furo[3,4-d]pyridazin scaffold, in particular, has been investigated for its potential in treating various therapeutic conditions. Studies have shown that derivatives of this scaffold exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The specific modifications present in 2-[4,5-dimethyl-1-oxo-7-(1H-pyrrol-1-yl)-1H,2H-furo[3,4-d]pyridazin-2-yl]acetic acid (CAS No. 885524-29-8) are believed to fine-tune these activities, making it a promising candidate for further investigation.

The dimethyl substituents at the 4 and 5 positions of the pyridazine ring are thought to influence the electronic properties of the molecule, thereby affecting its reactivity and binding affinity. Additionally, the 1H-pyrrol group at position 7 introduces a nitrogen-rich environment that can engage in hydrogen bonding or coordinate with metal ions, further modulating its biological interactions. These structural elements collectively contribute to the compound's unique profile and may underpin its observed biological effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 2-[4,5-dimethyl-1-oxo-7-(1H-pyrrol)]acetic acid (CAS No. 885524298) with greater accuracy. Molecular docking studies have been employed to model interactions between this compound and potential target proteins. These simulations have hinted at possible mechanisms of action involving enzymes such as kinases or transcription factors, which are implicated in various disease pathways. Such insights are crucial for guiding experimental efforts and prioritizing compounds for further validation.

The synthesis of 2-[4,5-dimethyl]-acetic acid derivatives (CAS No. 885524298) presents both challenges and opportunities for chemists. The need for precise control over regioselectivity and stereochemistry is paramount when constructing complex heterocyclic frameworks like this one. Advances in synthetic methodologies have made it possible to access such structures more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have streamlined the assembly of these intricate molecules.

The carboxylic acid moiety at the end of the molecule offers multiple possibilities for further functionalization. It can be esterified to improve solubility or incorporated into larger peptidomimetics designed to enhance target specificity. Additionally, it serves as a handle for conjugation with other bioactive molecules or imaging agents in drug discovery campaigns targeting diseases such as cancer or neurodegenerative disorders.

As research continues into novel therapeutic agents, furo[3,4-d]pyridazinone derivatives like 885524298 hold promise for addressing unmet medical needs through innovative drug design strategies. The combination of computational modeling with experimental validation provides a robust framework for uncovering new leads that could eventually transition into clinical use.

The broader significance of compounds like this lies not only in their individual properties but also in what they reveal about molecular recognition processes within biological systems. By studying how modifications within these structures influence activity, researchers can gain deeper insights into drug-receptor interactions that will inform future generations of medicines.